Cas no 63042-18-2 (β-Estradiol 3-benzoate 17-n-butyrate)

• Product Name: β-Estradiol 3-benzoate 17-n-butyrate
• CAS No: 63042-18-2
• MF: C₂₉H₃₄O₄
• MW: 446.577868938446
• CID: 57969
• PubChem ID: 67081
• Update Time: 2025-04-18

β-Estradiol 3-benzoate 17-n-butyrate Chemical and Physical Properties

Names and Identifiers

• Estradiol-3-benzoate-17-butyrate
• Estra-1,3,5(10)-triene-3,17b-diol 3-benzoate 17-butyrate
• BETA-ESTRADIOL 3-BENZOATE 17-N-BUTYRATE
• B-ESTRADIOL 3-BENZOATE 17-N-BUTYRATE
• estra-1,3,5(10)-triene-3,17beta-diol 3-benzoate 17-butyrate
• Estradiol Benzoate Butyrate
• oestradiol benzoate 17-n-butyrate
• Estra-1,3,5(10)-triene-3,17-diol (17beta)-, 3-benzoate 17-butanoate
• 63042-18-2
• BCP12157
• Estra-1,3,5(10)-triene-3,17-diol (17.beta.)-, 3-benzoate 17-butanoate
• C16121
• UNII-ZE4IGI4UMH
• NS00055964
• [(8R,9S,13S,14S,17S)-17-butanoyloxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] benzoate
• ZE4IGI4UMH
• AS-83037
• Estradiol-3-benzoate-17-n-butyrate
• SCHEMBL2596563
• (17beta)-Estra-1,3,5(10)-triene-3,17-diol 3-benzoate 17-butanoate
• DTXSID20978979
• beta-Estradiol-3-benzoate 17-N-butyrate
• EINECS 263-807-9
• β-Estradiol 3-benzoate 17-n-butyrate

• MDL： MFCD00056540
• Inchi： 1S/C29H34O4/c1-3-7-27(30)33-26-15-14-25-24-12-10-20-18-21(32-28(31)19-8-5-4-6-9-19)11-13-22(20)23(24)16-17-29(25,26)2/h4-6,8-9,11,13,18,23-26H,3,7,10,12,14-17H2,1-2H3/t23-,24-,25+,26+,29+/m1/s1
• InChI Key： MKYFGNOOEKZNPW-ZRJUGLEFSA-N
• SMILES： O(C(CCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 446.24600
• Monoisotopic Mass: 446.24571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 558.6±50.0 °C at 760 mmHg
• Flash Point: 276.2±28.5 °C
• Refractive Index: 1.59
• PSA: 52.60000
• LogP: 6.47380
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

β-Estradiol 3-benzoate 17-n-butyrate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Store at 4 ℃, better at -4 ℃